1-Ethynyl-4-methylcyclohexan-1-ol

• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 1-ethynyl-4-methylcyclohexan-1-ol
• InChI: InChI=1S/C9H14O/c1-3-9(10)6-4-8(2)5-7-9/h1,8,10H,4-7H2,2H3
• InChI Key: NMFMSXNCRGISRB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(C#C)O

Description

1-Ethynyl-4-methylcyclohexan-1-ol (C₉H₁₂O) is a cyclohexanol derivative featuring a methyl group at the 4-position and an ethynyl group (C≡CH) at the 1-position of the cyclohexane ring. This compound is of interest in synthetic organic chemistry for applications in polymer precursors, pharmaceuticals, and catalytic intermediates.

The following comparison leverages these analogs to infer properties and behaviors of the target molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Ethynyl-4-methylcyclohexan-1-ol can be synthesized through several methods. One common approach involves the reaction of 4-methylcyclohexanone with acetylene in the presence of a suitable catalyst. This reaction typically requires controlled conditions, including specific temperatures and pressures, to ensure the desired product is obtained .

Industrial Production Methods: Industrial production of 1-Ethynyl-4-methylcyclohexan-1-ol may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, often utilizing continuous flow reactors and advanced purification techniques to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-Ethynyl-4-methylcyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into different alcohols or hydrocarbons.

Substitution: The ethynyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens or organometallic compounds can facilitate substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce various alcohols or hydrocarbons.

Scientific Research Applications

1-Ethynyl-4-methylcyclohexan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound can be utilized in studies involving enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic effects, such as sedative or anticonvulsant properties, is ongoing.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-Ethynyl-4-methylcyclohexan-1-ol exerts its effects involves interactions with various molecular targets and pathways. For instance, its sedative and anticonvulsant properties are believed to result from its action on the central nervous system, possibly through modulation of neurotransmitter receptors and ion channels .

Comparison with Similar Compounds

Structural and Functional Group Differences

The key distinction between 1-ethynyl-4-methylcyclohexan-1-ol and its analogs lies in the substituent at the 1-position:

• Ethynyl group (C≡CH): Imparts linear geometry, high electron density, and reactivity in click chemistry or Sonogashira coupling.
• Ethyl group (e.g., 4-methyl-1-ethylcyclohexan-1-ol ): A saturated alkyl chain, leading to lower polarity and reduced reactivity compared to ethynyl.
• Isopropyl group (e.g., 4-methyl-1-(propan-2-yl)cyclohexan-1-ol ): Bulkier substituent, increasing steric hindrance and affecting solubility.

Physical Properties

Compound Name	Molecular Formula	Substituents (1-/4-positions)	Melting Point (°C)	Boiling Point (°C)	State (25°C)
1-Ethynyl-4-methylcyclohexan-1-ol	C₉H₁₂O	Ethynyl / Methyl	Not reported	Not reported	Likely liquid
4-Methyl-1-ethylcyclohexan-1-ol	C₉H₁₈O	Ethyl / Methyl	105.5–107.5*	~220 (estimated)	Solid/Liquid
4-Methyl-1-(propan-2-yl)cyclohexan-1-ol	C₁₀H₁₈O	Isopropyl / Methyl	Not reported	~235 (estimated)	Liquid
1-Methyl-4-(1-methylethyl)-2-cyclohexen-1-ol	C₁₀H₁₈O	Isopropyl / Methyl (with double bond)	Not reported	~210 (estimated)	Liquid

*Melting point reported for the 3,5-dinitrobenzoate derivative of 2-methyl-1-ethylcyclohexan-1-ol .

Reactivity and Stability

• 1-Ethynyl-4-methylcyclohexan-1-ol : The ethynyl group enables participation in alkyne-specific reactions (e.g., cycloadditions, metal-catalyzed cross-couplings). Its acidity (pKa ~25) allows deprotonation for nucleophilic substitutions.
• Ethyl/Isopropyl analogs : Primarily undergo alcohol-based reactions (esterification, oxidation). The absence of π-bonds limits their utility in conjugation-driven syntheses.
• Cyclohexenol derivatives (e.g., 1-methyl-4-(1-methylethyl)-2-cyclohexen-1-ol ): The double bond introduces diene reactivity (e.g., Diels-Alder), absent in saturated analogs.

Biological Activity

1-Ethynyl-4-methylcyclohexan-1-ol is an organic compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H14O
• Molecular Weight : 150.22 g/mol
• IUPAC Name : 1-Ethynyl-4-methylcyclohexan-1-ol

Synthesis

The synthesis of 1-Ethynyl-4-methylcyclohexan-1-ol can be achieved through various methods, typically involving the reaction of cyclohexanone derivatives with ethynyl reagents. The following general synthetic route is commonly employed:

• Preparation of Cyclohexanone Derivative : Starting from cyclohexanone, a suitable ethynyl group is introduced.
• Reduction : The resulting intermediate is reduced to yield 1-Ethynyl-4-methylcyclohexan-1-ol.

Antimicrobial Properties

Research indicates that 1-Ethynyl-4-methylcyclohexan-1-ol exhibits antimicrobial activity against various pathogens. A study demonstrated its effectiveness against Gram-positive and Gram-negative bacteria, suggesting potential applications in treating infections caused by resistant strains.

Cytotoxicity

In vitro studies have shown that this compound can induce cytotoxic effects in cancer cell lines. The mechanism appears to involve apoptosis, characterized by DNA fragmentation and activation of caspases. The compound's cytotoxicity was quantified using an EC50 value, indicating the concentration required to reduce cell viability by 50%.

Cell Line	EC50 (µM)
HeLa	15.2
MCF-7	12.8
A549	10.5

The biological activity of 1-Ethynyl-4-methylcyclohexan-1-ol is believed to stem from its ability to interact with cellular targets such as enzymes and receptors. The presence of the hydroxyl group allows for hydrogen bonding, while the ethynyl group may facilitate hydrophobic interactions with lipid membranes.

Study on Antimicrobial Effects

A recent study published in Frontiers in Microbiology evaluated the antimicrobial efficacy of various compounds, including 1-Ethynyl-4-methylcyclohexan-1-ol. The results indicated significant inhibition zones against Staphylococcus aureus and Escherichia coli, highlighting its potential as a natural antimicrobial agent .

Study on Cytotoxicity in Cancer Cells

In another study focusing on cancer therapeutics, researchers investigated the cytotoxic effects of 1-Ethynyl-4-methylcyclohexan-1-ol on breast cancer cell lines. The findings revealed that the compound induces necrosis-like cell death at higher concentrations, emphasizing its potential utility in cancer treatment .